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Compound of Interest

Compound Name: Z-Glu(OBzl)-OH

Cat. No.: B3021790 Get Quote

Proper disposal of Z-Glu(OBzl)-OH, also known as N-Carbobenzyloxy-L-glutamic acid 5-

benzyl ester, is crucial for maintaining laboratory safety and environmental compliance. While

not classified as a hazardous substance under all regulations, it requires careful handling and

disposal through designated chemical waste streams.[1][2][3] Adherence to institutional and

local environmental regulations is mandatory.[1][2][4]

Key Safety and Handling Information
Before disposal, it is essential to be aware of the handling precautions and potential hazards

associated with Z-Glu(OBzl)-OH. Standard laboratory safety procedures should always be

followed.

Personal Protective Equipment (PPE): When handling Z-Glu(OBzl)-OH in solid or solution

form, appropriate PPE must be worn. This includes:

Safety goggles or glasses with side shields[1][5]

Chemical-resistant gloves[5]

A lab coat[5]

In case of dust generation, a dust respirator is recommended[1][5]

Potential Hazards:

May be harmful if inhaled, swallowed, or absorbed through the skin.[1][4]
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May cause irritation to the eyes, skin, and respiratory tract.[1][4]

Hazardous decomposition products upon combustion include oxides of carbon (CO, CO₂)

and nitrogen (NOx).[1][4]

Compound Data Summary
The following table summarizes key quantitative data for Z-Glu(OBzl)-OH.

Property Value Source

Chemical Formula C₂₀H₂₁NO₆ [1]

Molecular Weight 371.4 g/mol [6][7]

Appearance White solid [6]

Melting Point 97 - 98 °C / 206.6 - 208.4 °F [8]

Storage Temperature 0 - 8 °C (32 - 46.4 °F) [1][6]

Disposal Workflow
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Z-Glu(OBzl)-OH Waste Generation
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Caption: Workflow for the proper segregation and disposal of Z-Glu(OBzl)-OH waste.

Detailed Disposal Protocols
The proper disposal of Z-Glu(OBzl)-OH and its associated waste is a critical component of

laboratory safety. The following protocols provide step-by-step guidance.
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Proper segregation of chemical waste at the source is essential for safe and compliant

disposal.[9]

Solid Waste:

Collect any unused, expired, or waste solid Z-Glu(OBzl)-OH in its original container or a

new, clearly labeled, and sealable container.

Place contaminated disposables such as gloves, weigh boats, and paper towels directly

into a designated solid hazardous waste container.[9][10]

Ensure the solid waste container is kept closed when not in use.

Liquid Waste:

Collect all aqueous or solvent solutions containing Z-Glu(OBzl)-OH in a designated,

properly labeled hazardous liquid waste container.[9]

Crucially, do not dispose of solutions containing this compound down the drain.[9][10]

Avoid mixing this waste with other incompatible waste streams. Consult your institution's

Environmental Health and Safety (EHS) guidelines for specific instructions.[9]

Decontamination of Labware
Disposable Labware: Items such as pipette tips and plastic tubes that have been in contact

with Z-Glu(OBzl)-OH should be discarded directly into the solid hazardous waste container.

[9]

Non-disposable Glassware:

Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or isopropanol).

This rinsate must be collected and disposed of as hazardous liquid waste.[9]

After thorough decontamination, the glassware can be washed according to standard

laboratory procedures.[9]
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Spill Management
In the event of a spill, follow these procedures:

Small Spills:

Wearing appropriate PPE, use absorbent pads or other suitable tools to collect the spilled

solid material.[1][4]

Place the collected material and cleaning supplies into a sealed, labeled container for

disposal as solid chemical waste.[1][4]

Large Spills:

Evacuate the area and consult your institution's EHS department.

If trained to do so, use a shovel or scoop to place the spilled material into a convenient

waste disposal container.[1][4][5]

Final Cleanup: Decontaminate the spill area with a suitable solvent, collecting all cleaning

materials for disposal as hazardous waste.[9]

Final Disposal
All waste containers must be securely sealed, properly labeled with their contents, and stored

in a designated secondary containment area away from incompatible materials.[9] Disposal

must be carried out in accordance with federal, state, and local environmental control

regulations.[1][2] Arrange for pickup and final disposal by your institution's EHS department or

a licensed hazardous waste management company.[9] In some cases, disposal may involve

incineration in a chemical incinerator equipped with an afterburner and scrubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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